tert-butyloxycarbonylalanyl-dehydrophenylalanyl-(N-methyl)dehydrophenylalaninamide

• CAS No.: 150529-59-2
• Product Name: tert-butyloxycarbonylalanyl-dehydrophenylalanyl-(N-methyl)dehydrophenylalaninamide
• Molecular Formula: C27H32N4O5
• Molecular Weight: 492.6 g/mol
• IUPAC Name: tert-butyl N-[1-[[(Z)-3-[[(E)-3-(methylamino)-3-oxo-1-phenylprop-1-en-2-yl]amino]-3-oxo-1-phenylprop-1-en-2-yl]amino]-1-oxopropan-2-yl]carbamate
• Standard InChI: InChI=1S/C27H32N4O5/c1-18(29-26(35)36-27(2,3)4)23(32)30-22(17-20-14-10-7-11-15-20)25(34)31-21(24(33)28-5)16-19-12-8-6-9-13-19/h6-18H,1-5H3,(H,28,33)(H,29,35)(H,30,32)(H,31,34)/b21-16+,22-17-
• Standard InChIKey: BPBBKMTTXCTXHP-JPACURRISA-N
• Isomeric SMILES: CC(C(=O)N/C(=C\C1=CC=CC=C1)/C(=O)N/C(=C/C2=CC=CC=C2)/C(=O)NC)NC(=O)OC(C)(C)C
• SMILES: CC(C(=O)NC(=CC1=CC=CC=C1)C(=O)NC(=CC2=CC=CC=C2)C(=O)NC)NC(=O)OC(C)(C)C
• Canonical SMILES: CC(C(=O)NC(=CC1=CC=CC=C1)C(=O)NC(=CC2=CC=CC=C2)C(=O)NC)NC(=O)OC(C)(C)C
• Sequence: AXX
• Synonyms: Boc-A-dF-dF-NHMe; Boc-Ala-dehydro-Phe-dehydro-Phe-NHMe; Boc-Ala-delta-Phe-delta-Phe-NHMe; tert-butyloxycarbonylalanyl-dehydrophenylalanyl-(N-methyl)dehydrophenylalaninamide
• PubChem Compound: 6443685
• Last Modified: Nov 11 2021